(3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-4-methyl-4-(5-methylfuran-2-yl)pentan-2-amine
• InChI: InChI=1S/C20H29NO3/c1-14(12-20(3,4)19-10-7-15(2)24-19)21-13-16-8-9-17(22-5)18(11-16)23-6/h7-11,14,21H,12-13H2,1-6H3
• InChI Key: LTUAVHZKSHKCTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)(C)CC(C)NCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H29NO3
• Molecular Weight: 331.4 g/mol

Description

(3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine involves the inhibition of certain enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. It also inhibits the activation of nuclear factor-kappa B (NF-κB), which is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
(3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been shown to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also reduces the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine in lab experiments is its ability to inhibit specific enzymes and signaling pathways. This allows researchers to study the effects of these pathways on various physiological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of (3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine. One direction is the investigation of its potential as a therapeutic agent for the treatment of Alzheimer's disease. Another direction is the study of its effects on other signaling pathways and enzymes. Additionally, further research is needed to determine the optimal dosage and toxicity of this compound.

Synthesis Methods

The synthesis of (3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine involves several steps. The first step is the preparation of 3,4-dimethoxybenzaldehyde, which is then reacted with 1,3-dimethyl-3-(5-methyl-2-furyl)butylamine in the presence of a reducing agent to obtain the desired product.

Scientific Research Applications

(3,4-dimethoxybenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been studied extensively for its potential applications in various fields. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor activities. It has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease.